Cas no 116498-43-2 (1-{(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl}-1H-1,2,4-triazole)

• Product Name: 1-{(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl}-1H-1,2,4-triazole
• CAS No: 116498-43-2
• MF: C₁₅H₁₇Cl₂N₃O₂
• MW: 342.220381498337
• MDL: MFCD30749919
• CID: 5240792
• PubChem ID: 679165
• Update Time: 2025-10-24

1-{(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl}-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-2-(2,4-Dichlorophenyl)-4-propyl-2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-dioxolane
• 1-{[(2S,4R)-2-(2,4-Dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole
• 1-[[(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole
• 1H-1,2,4-Triazole, 1-[[(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]
• 1H-1,2,4-Triazole, 1-[[(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-
• 1-{(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl}-1H-1,2,4-triazole

• MDL： MFCD30749919
• Inchi： 1S/C15H17Cl2N3O2/c1-2-3-12-7-21-15(22-12,8-20-10-18-9-19-20)13-5-4-11(16)6-14(13)17/h4-6,9-10,12H,2-3,7-8H2,1H3/t12-,15-/m1/s1
• InChI Key： STJLVHWMYQXCPB-IUODEOHRSA-N
• SMILES： ClC1C=C(C=CC=1[C@]1(CN2C=NC=N2)OC[C@@H](CCC)O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• XLogP3: 3.5
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-{(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl}-1H-1,2,4-triazole

Introduction to Compound with CAS No. 116498-43-2 and Product Name: 1-{(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl}-1H-1,2,4-triazole

The compound with the CAS number 116498-43-2 and the product name 1-{(2S,4R)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl}-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a 1,3-dioxolan ring and a 1H-1,2,4-triazole moiety in its structure suggests a high degree of molecular complexity and functionality, which can be leveraged for the development of novel bioactive agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1H-1,2,4-triazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. This scaffold is known for its ability to form stable hydrogen bonds and interact with biological targets in a manner that enhances binding affinity. The 1,3-dioxolan ring adds another layer of complexity to the molecule, providing a site for further functionalization and interaction with biological systems.

The stereochemistry of the compound, specifically the (2S,4R) configuration at the chiral centers, is crucial for its biological activity. Chirality plays a pivotal role in determining the pharmacological properties of a molecule. The specific stereochemical arrangement in this compound may contribute to its selectivity and efficacy when interacting with biological targets. This aspect has been a focus of recent research efforts aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of triazole derivatives.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate inflammatory pathways. The structural features of this compound suggest that it may have potential applications in this area. The 2-(2,4-dichlorophenyl) substituent could serve as an anchor for interactions with specific binding sites on target proteins. Additionally, the propyl group at the 4-position may influence the solubility and metabolic stability of the molecule.

One of the most exciting aspects of this compound is its potential as a lead structure for further drug development. The combination of a dioxolan ring and a triazole moiety provides a rich framework for chemical modification. Researchers can explore various synthetic strategies to introduce additional functional groups or alter existing ones to enhance biological activity. This flexibility makes it an attractive candidate for medicinal chemistry campaigns aimed at discovering new therapeutic agents.

Recent advances in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling techniques can predict how the molecule will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and optimizing lead structures before they enter clinical trials. The integration of computational methods with traditional synthetic approaches has accelerated the pace of drug discovery significantly.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yields and purity. Key steps include the formation of the dioxolan ring and the introduction of the triazole moiety. Each step must be rigorously controlled to maintain stereochemical integrity throughout the synthesis process. Recent improvements in synthetic methodologies have made it possible to achieve these goals more efficiently than ever before.

Evaluation of this compound's biological activity has revealed promising results in preliminary assays. Its interaction with various enzymes and receptors has been studied using both in vitro and in silico approaches. These studies have provided insights into its potential mechanisms of action and have identified areas for further optimization. The ability to modulate multiple targets simultaneously is often desirable in drug development due to its potential to enhance therapeutic efficacy while minimizing side effects.

The future prospects for this compound are bright given its unique structural features and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore new synthetic pathways for its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.